2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(2-amino-4-methyl-6-oxopyrimidin-1-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C14H16N4O2/c1-9-5-3-4-6-11(9)17-12(19)8-18-13(20)7-10(2)16-14(18)15/h3-7H,8H2,1-2H3,(H2,15,16)(H,17,19)
• InChI Key: CBKHXZFMGVPCDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C=C(N=C2N)C
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide, also known as 2-A-MPPA, is an organic compound that has been widely studied due to its potential use in scientific research and various lab experiments. This compound has been found to have a variety of biochemical and physiological effects, as well as a number of advantages and limitations when used in lab experiments.

Scientific Research Applications

2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide has been widely used in scientific research due to its ability to act as an inhibitor of various enzymes. This compound has also been found to be a useful tool for studying the biochemical and physiological effects of various drugs. In addition, it has been used to study the effects of different environmental conditions on the activity of enzymes.

Mechanism of Action

The mechanism of action of 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide is not fully understood. However, it is believed that this compound acts as an inhibitor of enzymes by binding to their active sites. This binding prevents the enzymes from performing their normal function.
Biochemical and Physiological Effects
2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide has been found to have a variety of biochemical and physiological effects. For example, this compound has been found to inhibit the activity of various enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, this compound has been found to have an effect on the activity of various receptors, including adrenergic and serotonin receptors. Furthermore, this compound has been found to have an effect on the activity of various transporters, including sodium-dependent transporters.

Advantages and Limitations for Lab Experiments

2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide has a number of advantages when used in lab experiments. For example, this compound is relatively inexpensive and can be easily synthesized in a two-step process. In addition, this compound has been found to be a useful tool for studying the biochemical and physiological effects of various drugs. However, there are also some limitations to using 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide in lab experiments. For example, this compound has a short half-life, which means that it must be used quickly after synthesis. In addition, this compound has been found to have limited solubility in water, which could limit its use in certain experiments.

Future Directions

There are a number of potential future directions for 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide. For example, further research could be conducted to better understand the mechanism of action of this compound. In addition, future research could focus on developing new synthesis methods that could be used to produce this compound more efficiently. Furthermore, further research could be conducted to explore the potential therapeutic applications of 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide. Finally, further research could be conducted to explore the potential effects of this compound on other biochemical and physiological processes.

Synthesis Methods

2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide can be synthesized in a two-step process. The first step involves the condensation of 2-amino-4-methyl-6-oxo-1,6-dihydropyrimidine with 2-methylphenylacetyl chloride. This reaction yields 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-methylphenyl)acetamide as the main product. The second step involves the hydrolysis of the product, which is achieved through the addition of sodium hydroxide to the reaction mixture. This reaction yields 2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl acetate as the main product.